N-(5-chloro-2-methoxyphenyl)-2-(2-((2-oxo-2-(p-tolylamino)ethyl)thio)thiazol-4-yl)acetamide

• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-2-[2-[2-(4-methylanilino)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]acetamide
• InChI: InChI=1S/C21H20ClN3O3S2/c1-13-3-6-15(7-4-13)23-20(27)12-30-21-24-16(11-29-21)10-19(26)25-17-9-14(22)5-8-18(17)28-2/h3-9,11H,10,12H2,1-2H3,(H,23,27)(H,25,26)
• InChI Key: FZWPXPGRDYBJIR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CSC2=NC(=CS2)CC(=O)NC3=C(C=CC(=C3)Cl)OC
• Molecular Formula: C21H20ClN3O3S2
• Molecular Weight: 462.0 g/mol

Description

N-(5-chloro-2-methoxyphenyl)-2-(2-((2-oxo-2-(p-tolylamino)ethyl)thio)thiazol-4-yl)acetamide is a useful research compound. Its molecular formula is C21H20ClN3O3S2 and its molecular weight is 461.98. The purity is usually 95%.
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Scientific Research Applications

Comparative Metabolism of Chloroacetamide Herbicides

This study focuses on the metabolism of various chloroacetamide herbicides, such as acetochlor and metolachlor, in human and rat liver microsomes. It highlights the metabolic pathways that lead to the formation of DNA-reactive products, suggesting a complex bioactivation process involved in the carcinogenicity of these compounds. This information could be relevant for understanding the metabolic fate of similar compounds in biological systems (Coleman et al., 2000).

Chloroacetamide Inhibition of Fatty Acid Synthesis

This research outlines the herbicidal action of chloroacetamides, including alachlor and metazachlor, on fatty acid synthesis in the green alga Scenedesmus Acutus. It demonstrates the impact of these compounds on controlling agricultural pests, providing a basis for understanding the bioactivity of related chemical structures in inhibiting essential biological pathways (Weisshaar & Böger, 1989).

Synthesis of N-(5-Aryl-1,3,4-Thiadiazol-2-yl)-2-(3-Oxo-1,2-Benzothiazol-2(3H)-yl)Acetamide Derivatives

This study presents the synthesis of novel derivatives through carbodiimide condensation, which could offer insights into the chemical synthesis and potential applications of similar acetamide derivatives in medicinal chemistry and drug development (Yu et al., 2014).